Cas no 2198690-96-7 (6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine)

• Product Name: 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine
• CAS No: 2198690-96-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5325313
• Update Time: 2025-07-18

6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(oxetan-3-yloxy)imidazo[1,2-b]pyridazine
• 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine

• Inchi： 1S/C9H9N3O2/c1-2-9(14-7-5-13-6-7)11-12-4-3-10-8(1)12/h1-4,7H,5-6H2
• InChI Key： NMQOVJREDHBMEA-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=CC2=NC=CN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.3
• Topological Polar Surface Area: 48.6

Additional information on 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine

Exploring the Potential of 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine (CAS No. 2198690-96-7) in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical research, 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine (CAS No. 2198690-96-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique imidazo[1,2-b]pyridazine core and oxetan-3-yloxy substituent, offers a promising scaffold for the development of novel therapeutics. Researchers are increasingly focusing on its potential applications in targeting protein kinases and other biologically relevant pathways, aligning with the growing demand for precision medicine.

The structural features of 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine make it a versatile candidate for drug design. The oxetane ring, known for its metabolic stability and ability to modulate physicochemical properties, enhances the compound's bioavailability—a critical factor in modern drug development. This aligns with current industry trends, where improving drug-like properties and ADME profiles (Absorption, Distribution, Metabolism, and Excretion) are top priorities for researchers worldwide.

Recent literature highlights the growing importance of imidazo[1,2-b]pyridazine derivatives in addressing unmet medical needs. As the pharmaceutical industry shifts toward targeted therapies, compounds like 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine are gaining attention for their potential in treating various conditions while minimizing off-target effects. This resonates with current patient demands for safer, more effective medications with fewer side effects.

The synthesis and optimization of 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine represent an active area of research in medicinal chemistry. Scientists are particularly interested in exploring structure-activity relationships (SAR) to enhance its selectivity and potency. This focus on rational drug design reflects the broader industry movement toward data-driven approaches in pharmaceutical development.

From a commercial perspective, the compound's patent landscape and potential for intellectual property protection make it attractive for pharmaceutical companies. The unique combination of the imidazo[1,2-b]pyridazine scaffold with the oxetane moiety offers opportunities for novel drug candidates, addressing the industry's constant need for innovative chemical entities with distinct mechanisms of action.

Quality control and analytical methods for 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine have become increasingly sophisticated, employing advanced techniques like HPLC-MS and NMR spectroscopy. This emphasis on rigorous characterization meets the pharmaceutical industry's heightened standards for compound purity and consistency, which are crucial for both research and potential clinical applications.

The environmental impact of pharmaceutical compounds has become a significant concern, and 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine is being evaluated through this lens as well. Researchers are investigating its biodegradation profile and potential ecological effects, reflecting the growing emphasis on sustainable drug development practices in response to regulatory requirements and public expectations.

As computational methods continue to advance, in silico studies of 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine are providing valuable insights into its binding modes and potential therapeutic applications. This integration of computational and experimental approaches exemplifies the modern paradigm of drug discovery, where artificial intelligence and machine learning tools are increasingly employed to accelerate research.

The global pharmaceutical market's growing interest in small molecule therapeutics has further highlighted the importance of compounds like 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine. With its balanced molecular weight and favorable physicochemical properties, it represents the type of chemical entity that can potentially overcome some of the limitations associated with both traditional small molecules and newer biologic therapies.

Looking ahead, the scientific community anticipates that continued research on 6-(Oxetan-3-yloxy)imidazo[1,2-b]pyridazine will yield important discoveries about its pharmacological potential. As understanding of its mechanism of action deepens, this compound may serve as a valuable tool compound or even progress toward clinical development, contributing to the next generation of innovative medicines.